Cas no 117719-16-1 (2-Amino-3-morpholin-4-ylpyrazine)

• Product Name: 2-Amino-3-morpholin-4-ylpyrazine
• CAS No: 117719-16-1
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD08460067
• CID: 132844
• Update Time: 2025-05-20

2-Amino-3-morpholin-4-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-morpholin-4-ylpyrazine
• 2-Pyrazinamine,3-(4-morpholinyl)-
• 3-morpholin-4-ylpyrazin-2-amine

• MDL： MFCD08460067
• Inchi： 1S/C8H12N4O/c9-7-8(11-2-1-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2,(H2,9,10)
• InChI Key： NTDKLDOLZNULLH-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(N)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 180.10100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• Boiling Point: 383.9°C at 760 mmHg
• PSA: 64.27000
• LogP: 0.54160

2-Amino-3-morpholin-4-ylpyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Amino-3-morpholin-4-ylpyrazine

2-Amino-3-Morpholin-4-Ylpyrazine: A Comprehensive Overview

The compound 2-Amino-3-Morpholin-4-Ylpyrazine, identified by the CAS number 117719-16-1, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyrazine family, a class of six-membered rings containing two nitrogen atoms at positions 1 and 2. The presence of an amino group at position 2 and a morpholinyl group at position 3 introduces unique electronic and structural properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the role of 2-Amino-3-Morpholin-4-Ylpyrazine in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The pyrazine ring is known for its ability to act as a scaffold for various functional groups, enabling interactions with biological targets such as enzymes and receptors. The morpholinyl group, a six-membered ring containing oxygen and nitrogen atoms, contributes to the molecule's stability and enhances its solubility properties, which are crucial for pharmacokinetic profiles.

In terms of synthesis, researchers have explored diverse methodologies to construct the 2-Amino-3-Morpholin-4-Ylpyrazine framework. These methods include condensation reactions, cyclization processes, and multi-component reactions, each offering unique advantages in terms of yield and purity. The integration of green chemistry principles has also been observed in recent synthetic strategies, emphasizing the use of eco-friendly solvents and catalysts to minimize environmental impact.

The application of computational chemistry techniques has significantly advanced our understanding of the molecular properties of CAS No 117719-16-1. Quantum mechanical calculations have provided insights into the electronic structure, reactivity, and potential binding modes of this compound with biological targets. These computational studies have been instrumental in guiding experimental efforts toward optimizing its bioavailability and efficacy.

In the context of materials science, 2-Amino-3-Morpholin-4-Ylpyrazine has been investigated for its potential as a building block in constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions through both nitrogen atoms in the pyrazine ring makes it a versatile ligand for constructing porous materials with applications in gas storage and catalysis.

The latest research has also explored the role of this compound in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways has shown promise in developing environmentally friendly agricultural solutions. However, further studies are required to evaluate its selectivity and potential environmental impact.

In conclusion, 2-Amino-3-Morpholin-4-Ylpyrazine, CAS No 117719-16-1, stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future innovations in drug discovery, materials science, and agriculture.